1-{2-[4-({7-cyclopentyl-5,6-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}oxy)piperidin-1-yl]-2-oxoethyl}pyrrolidin-2-one

• IUPAC Name: 1-[2-[4-(7-cyclopentyl-5,6-dimethylpyrrolo[2,3-d]pyrimidin-4-yl)oxypiperidin-1-yl]-2-oxoethyl]pyrrolidin-2-one
• InChI: InChI=1S/C24H33N5O3/c1-16-17(2)29(18-6-3-4-7-18)23-22(16)24(26-15-25-23)32-19-9-12-27(13-10-19)21(31)14-28-11-5-8-20(28)30/h15,18-19H,3-14H2,1-2H3
• InChI Key: VEXZBMJZXXRQFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C(=NC=N2)OC3CCN(CC3)C(=O)CN4CCCC4=O)C5CCCC5)C
• Molecular Formula: C24H33N5O3
• Molecular Weight: 439.6 g/mol

Description

This compound is a pyrrolo[2,3-d]pyrimidine derivative. Pyrrolo[2,3-d]pyrimidines are known to have significant biological activities and are potential candidates for pharmaceutical industries. They are often used in the synthesis of selective inhibitors of Protein Kinase B (PKB or Akt), which is an important component of intracellular signaling pathways regulating growth and survival.

Mechanism of Action

Compounds of this class are often used as inhibitors of Protein Kinase B (PKB or Akt), a key component in intracellular signaling pathways regulating growth and survival. They work by competitively inhibiting ATP, resulting in the modulation of biomarkers of signaling through PKB.

Future Directions

The future directions for this compound could involve further exploration of its potential as an antitumor agent, given its role as an inhibitor of PKB. Additionally, research could focus on improving the synthesis process and exploring its other potential biological activities.